Methyl-3-ethoxyisothiazole-5-carboxylate

Specification

• CAS No.: 170953-74-9
• Molecular Formula: C7H9NO3S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: methyl 3-ethoxy-1,2-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C7H9NO3S/c1-3-11-6-4-5(12-8-6)7(9)10-2/h4H,3H2,1-2H3
• Standard InChI Key: GWLLUZJZWBKEDB-UHFFFAOYSA-N
• SMILES: CCOC1=NSC(=C1)C(=O)OC
• Canonical SMILES: CCOC1=NSC(=C1)C(=O)OC

Introduction

Methyl-3-ethoxyisothiazole-5-carboxylate is a chemical compound with the CAS number 170953-74-9. It is classified as an intermediate in the synthesis of pharmaceuticals and other organic compounds. This compound is part of the isothiazole family, which includes sulfur-containing heterocyclic compounds known for their diverse biological activities.

Chemical Data Table

Property	Value
CAS Number	170953-74-9
Molecular Formula	C7H9NO3S
Molecular Weight	187.22 g/mol
Exact Mass	187.03031432
Purity	>95% (HPLC)

Synthesis and Applications

Methyl-3-ethoxyisothiazole-5-carboxylate is synthesized through a series of chemical reactions involving the formation of the isothiazole ring and subsequent modification with ethoxy and methyl ester groups. This compound serves as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry. It is involved in the production of compounds that target GABA receptors, which are crucial for neurotransmission and have implications in neurological disorders.

Research Findings

Research on Methyl-3-ethoxyisothiazole-5-carboxylate is primarily focused on its role as an intermediate in the synthesis of bioactive compounds. Studies have explored its potential in the development of GABA receptor agonists, which are important for treating conditions such as epilepsy and anxiety disorders. The compound's ability to be modified into various derivatives makes it a versatile tool in medicinal chemistry.

Research Applications Table

Application	Description
GABA Receptor Agonists	Synthesis of compounds targeting GABA receptors for neurological disorders.
Pharmaceutical Intermediates	Used as a building block in the synthesis of complex pharmaceutical molecules.
Neurological Research	Involved in studies related to neurotransmission and neurological conditions.

Storage and Handling

Methyl-3-ethoxyisothiazole-5-carboxylate should be stored at a temperature of +4°C to maintain its stability and purity. It is available in a neat format with a purity of over 95% as determined by HPLC. Handling requires caution due to potential chemical hazards, and it is classified as a controlled product that may require additional documentation for purchase and use.